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Compound of Interest

Compound Name: N-Phenylisonicotinamide

Cat. No.: B188823 Get Quote

N-Phenylisonicotinamide: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Phenylisonicotinamide, a

heterocyclic organic compound with significant potential in medicinal chemistry and drug

development. The document outlines its fundamental chemical properties, synthesis protocols,

and known biological activities, presenting data in a clear and accessible format for

researchers.

Chemical Identity and Properties
N-Phenylisonicotinamide, also known as N-Phenylpyridine-4-carboxamide or

Isonicotinanilide, is a derivative of isonicotinic acid.[1][2] It is characterized by a phenyl group

attached to the nitrogen of the amide group of isonicotinamide. This compound serves as a

versatile building block in the synthesis of various pharmaceutical agents.[1]

Below is a summary of its key physicochemical properties:
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Property Value Reference

CAS Number 3034-31-9 [1][2][3][4]

Molecular Formula C₁₂H₁₀N₂O [2][4]

Molecular Weight 198.22 g/mol [2][3][4]

Appearance
White to light yellow or grey

solid
[1][2]

Melting Point 170-172 °C [2]

Boiling Point 266 °C [2]

Density 1.227 g/cm³ [2]

Flash Point 115 °C [2]

Solubility

Sparingly soluble in water;

good solubility in organic

solvents

[1]

Canonical SMILES
C1=CC=C(C=C1)NC(=O)C2=

CC=NC=C2
[1]

InChIKey
FCTZHFATVFONMW-

UHFFFAOYSA-N
[1]

Molecular Structure
The molecular structure of N-Phenylisonicotinamide consists of a central carboxamide linker

connecting a pyridine ring at the 4-position to a phenyl ring.

Caption: Molecular Structure of N-Phenylisonicotinamide.

Experimental Protocols
Synthesis of N-Phenylisonicotinamide

A common method for the synthesis of N-Phenylisonicotinamide involves the reaction of

isonicotinic acid with aniline.[2]
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Materials:

Isonicotinic acid

Thionyl chloride (SOCl₂)

Tetrahydrofuran (THF)

Potassium carbonate (K₂CO₃)

Aniline

Ethyl acetate (EtOAc)

Hexane

Water

Procedure:

Acid Chloride Formation: Dissolve isonicotinic acid (e.g., 14.5 g, 40.6 mmol) in thionyl

chloride (e.g., 40 mL). Heat the mixture to reflux for 2 hours. After the reaction is complete,

remove the excess thionyl chloride by distillation under reduced pressure. This step forms

the intermediate isonicotinoyl chloride.

Amidation: To the resulting residue, add THF (e.g., 50 mL), potassium carbonate (e.g., 16.8

g, 121.9 mmol), and aniline (e.g., 3.78 g, 40.6 mmol). Stir the reaction mixture at room

temperature for 24 hours.

Work-up and Extraction: Upon completion of the reaction, dilute the mixture with water (e.g.,

100 mL). Extract the aqueous layer with ethyl acetate (e.g., 2 x 100 mL).

Purification: Combine the organic layers and concentrate them. Recrystallize the resulting

residue from a mixture of ethyl acetate and hexane (e.g., 60:40 ratio) to yield the N-
phenylisonicotinamide product as a light yellow solid.[2]
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Start Materials:
Isonicotinic Acid & Thionyl Chloride

Step 1: Acid Chloride Formation
- Dissolve Isonicotinic Acid in Thionyl Chloride

- Reflux for 2 hours
- Remove excess Thionyl Chloride via distillation

Intermediate:
Isonicotinoyl Chloride Residue

Step 2: Amidation
- Add THF, K2CO3, and Aniline

- Stir at room temperature for 24 hours

Step 3: Work-up and Extraction
- Dilute with Water

- Extract with Ethyl Acetate

Step 4: Purification
- Combine and concentrate organic layers

- Recrystallize from EtOAc-Hexane

Final Product:
N-Phenylisonicotinamide (solid)

Click to download full resolution via product page

Caption: Workflow for the Synthesis of N-Phenylisonicotinamide.

Biological Activity and Potential Applications
N-Phenylisonicotinamide and its derivatives have been investigated for a range of biological

activities, highlighting their potential in drug discovery.

Antitubercular and Antimalarial Agents: The core structure is utilized as a building block in

the synthesis of compounds with potential antitubercular and antimalarial properties.[1]

Antimicrobial and Antifungal Properties: Studies have indicated that N-
Phenylisonicotinamide possesses antimicrobial and antifungal activities.[1]

Anticancer Potential: The compound has been explored for its potential as an anticancer

agent.[1] While the direct mechanism of N-Phenylisonicotinamide is not fully elucidated,
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related structures such as N-phenylsulfonylnicotinamide derivatives have been evaluated as

potential inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[5]

Inhibition of the EGFR signaling pathway is a key mechanism for several anticancer drugs.

Potential Therapeutic Applications

Biological Activities

Potential Mechanism (Anticancer)

N-Phenylisonicotinamide
& Derivatives

Antitubercular Antimalarial Antifungal Anticancer

Inhibition of EGFR
Tyrosine Kinase

(for related derivatives)

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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